Cas no 1804718-72-6 (3-(Difluoromethyl)-5-(fluoromethyl)-2-nitropyridine)

• Product Name: 3-(Difluoromethyl)-5-(fluoromethyl)-2-nitropyridine
• CAS No: 1804718-72-6
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4848303
• Update Time: 2025-06-13

3-(Difluoromethyl)-5-(fluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-(fluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H5F3N2O2/c8-2-4-1-5(6(9)10)7(11-3-4)12(13)14/h1,3,6H,2H2
• InChI Key： YJKJDQDOQSMVDF-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=C(CF)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7

Additional information on 3-(Difluoromethyl)-5-(fluoromethyl)-2-nitropyridine

Professional Introduction to 3-(Difluoromethyl)-5-(fluoromethyl)-2-nitropyridine (CAS No. 1804718-72-6)

3-(Difluoromethyl)-5-(fluoromethyl)-2-nitropyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1804718-72-6, represents a fascinating example of how structural modifications can enhance biological activity and therapeutic potential. The presence of both difluoromethyl and fluoromethyl substituents in its molecular framework suggests a high degree of functionalization, which is often associated with improved metabolic stability and binding affinity to biological targets.

The nitropyridine core of this molecule is particularly noteworthy, as it serves as a versatile scaffold in medicinal chemistry. Nitropyridines have been extensively studied for their role in various pharmacological applications, including antiviral, antibacterial, and anticancer agents. The introduction of fluorinated alkyl groups further modifies the electronic and steric properties of the molecule, potentially enhancing its interaction with enzymes and receptors. This combination of features makes 3-(difluoromethyl)-5-(fluoromethyl)-2-nitropyridine a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their unique chemical properties. Fluorine atoms can significantly influence the pharmacokinetic behavior of molecules, including their solubility, bioavailability, and metabolic clearance. The incorporation of both difluoromethyl and fluoromethyl groups into 3-(difluoromethyl)-5-(fluoromethyl)-2-nitropyridine may confer advantages such as increased lipophilicity and resistance to enzymatic degradation. These attributes are crucial for designing drugs that exhibit prolonged half-lives and improved therapeutic efficacy.

The compound's potential applications extend beyond pharmaceuticals. In agrochemical research, fluorinated pyridines have shown promise as intermediates in the synthesis of pesticides and herbicides. The structural features of 3-(difluoromethyl)-5-(fluoromethyl)-2-nitropyridine make it a valuable building block for developing novel agrochemicals that target specific biological pathways in pests while minimizing environmental impact.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex fluorinated pyridines like 3-(difluoromethyl)-5-(fluoromethyl)-2-nitropyridine. Techniques such as transition-metal-catalyzed cross-coupling reactions and electrochemical fluorination have streamlined the synthesis process, making it more accessible for large-scale production. These innovations have opened new avenues for exploring the therapeutic potential of fluorinated nitropyridines.

The biological activity of 3-(difluoromethyl)-5-(fluoromethyl)-2-nitropyridine has been the subject of several cutting-edge studies. Researchers have demonstrated its efficacy in inhibiting key enzymes involved in cancer cell proliferation. The nitro group, in particular, has been shown to modulate electron density within the molecule, enhancing its binding affinity to target proteins. Additionally, the fluorinated substituents contribute to selective interactions with biological receptors, reducing off-target effects.

In vitro studies have revealed that 3-(difluoromethyl)-5-(fluoromethyl)-2-nitropyridine exhibits potent activity against various drug-resistant strains of bacteria. This finding is particularly significant in light of the growing crisis posed by antibiotic-resistant pathogens. The compound's ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways makes it a promising candidate for developing new antibiotics.

The development of novel antiviral agents has also benefited from the exploration of fluorinated nitropyridines. Preliminary studies indicate that 3-(difluoromethyl)-5-(fluoromethyl)-2-nitropyridine can inhibit viral replication by interfering with key enzymes involved in viral polymerization and assembly. Its structural features allow it to mimic natural substrates within viral enzymes, effectively blocking their function.

The agrochemical applications of this compound are equally intriguing. Researchers have synthesized derivatives of 3-(difluoromethyl)-5-(fluoromethyl)-2-nitropyridine that exhibit herbicidal activity against invasive weeds without harming beneficial crops. The selective toxicity observed in these derivatives underscores the potential of fluorinated pyridines as environmentally friendly alternatives to traditional herbicides.

The synthesis and characterization of 3-(difluoromethyl)-5-(fluoromethyl)-2-nitropyridine have been facilitated by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools provide detailed insights into the molecular structure and dynamics of the compound, enabling researchers to optimize its properties for various applications.

The future prospects for 3-(difluoromethyl)-5-(fluoromethyl)-2-nitropyridine are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and reduced side effects. As our understanding of fluorinated compounds grows, so too will their role in addressing some of the most pressing challenges in medicine and agriculture.